Cas no 1021-65-4 (7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)
1021-65-4 structure
Product Name:7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
CAS No:1021-65-4
MF:C11H16N4O2
MW:236.270341873169
CID:142665
PubChem ID:70557
Update Time:2025-04-19
7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6-dione,7-butyl-3,7-dihydro-1,3-dimethyl-
- 7-butyl-1,3-dimethylpurine-2,6-dione
- 3,7-Dihydro-7-butyl-1,3-dimethyl-1H-purine-2,6-dione
- 7-Butyl-1,3-dimethyl-3,7-dihydro-purin-2,6-dion
- 7-Butyl-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
- 7-butyl-1,3-dimethylxanthine
- 7-Butyltheophyllin
- 7-butyl-theophylline
- 7-Butyltheophylline
- AC1L2ECB
- AC1Q2WY5
- BRN 0250158
- n-butyl theophylline
- SureCN4384952
- Theophylline, 7-butyl-
- UNII-N2R6WU63DY
- 7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
- AKOS000722156
- Q27284427
- 4-26-00-02349 (Beilstein Handbook Reference)
- CHEMBL2133341
- MLS000027070
- 1021-65-4
- N2R6WU63DY
- SCHEMBL4384952
- 7-butyl-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
- F3259-0261
- SMR000010659
- HMS2412E21
- Z112207570
- DTXSID60144636
- 1H-Purine-2,6-dione, 3,7-dihydro-7-butyl-1,3-dimethyl-
- 7-butyl-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
-
- Inchi： 1S/C11H16N4O2/c1-4-5-6-15-7-12-9-8(15)10(16)14(3)11(17)13(9)2/h7H,4-6H2,1-3H3
- InChI Key： CPRWWXKLQNLTSZ-UHFFFAOYSA-N
- SMILES： O=C1C2=C(N=CN2CCCC)N(C)C(N1C)=O
Computed Properties
- Exact Mass: 236.12748
- Monoisotopic Mass: 236.127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 58.4A^2
Experimental Properties
- Density: 1.29
- Boiling Point: 432.4°C at 760 mmHg
- Flash Point: 215.3°C
- Refractive Index: 1.624
- PSA: 58.44
- LogP: 0.23380
7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3259-0261-2μmol |
7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
1021-65-4 | 90%+ | 2μmol |
$85.5 | 2023-07-28 | |
| Life Chemicals | F3259-0261-5μmol |
7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
1021-65-4 | 90%+ | 5μmol |
$94.5 | 2023-07-28 | |
| Life Chemicals | F3259-0261-10μmol |
7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
1021-65-4 | 90%+ | 10μmol |
$103.5 | 2023-07-28 | |
| Life Chemicals | F3259-0261-20μmol |
7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
1021-65-4 | 90%+ | 20μmol |
$118.5 | 2023-07-28 | |
| Life Chemicals | F3259-0261-1mg |
7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
1021-65-4 | 90%+ | 1mg |
$81.0 | 2023-07-28 | |
| Life Chemicals | F3259-0261-2mg |
7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
1021-65-4 | 90%+ | 2mg |
$88.5 | 2023-07-28 | |
| Life Chemicals | F3259-0261-3mg |
7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
1021-65-4 | 90%+ | 3mg |
$94.5 | 2023-07-28 | |
| Life Chemicals | F3259-0261-4mg |
7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
1021-65-4 | 90%+ | 4mg |
$99.0 | 2023-07-28 | |
| Life Chemicals | F3259-0261-5mg |
7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
1021-65-4 | 90%+ | 5mg |
$103.5 | 2023-07-28 | |
| Life Chemicals | F3259-0261-10mg |
7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
1021-65-4 | 90%+ | 10mg |
$118.5 | 2023-07-28 |
7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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